Cas no 2383566-81-0 (1-Bromo-3-chloro-4-ethoxy-2-methylbenzene)

1-Bromo-3-chloro-4-ethoxy-2-methylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-3-chloro-4-ethoxy-2-methylbenzene
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- Inchi: 1S/C9H10BrClO/c1-3-12-8-5-4-7(10)6(2)9(8)11/h4-5H,3H2,1-2H3
- InChI Key: OHZABTQILOZOMS-UHFFFAOYSA-N
- SMILES: C1(Br)=CC=C(OCC)C(Cl)=C1C
1-Bromo-3-chloro-4-ethoxy-2-methylbenzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB606851-250mg |
1-Bromo-3-chloro-4-ethoxy-2-methylbenzene; . |
2383566-81-0 | 250mg |
€223.20 | 2024-07-19 | ||
Aaron | AR022J5O-1g |
1-Bromo-3-chloro-4-ethoxy-2-methylbenzene |
2383566-81-0 | 95% | 1g |
$425.00 | 2025-02-13 | |
abcr | AB606851-5g |
1-Bromo-3-chloro-4-ethoxy-2-methylbenzene; . |
2383566-81-0 | 5g |
€1275.50 | 2024-07-19 | ||
abcr | AB606851-1g |
1-Bromo-3-chloro-4-ethoxy-2-methylbenzene; . |
2383566-81-0 | 1g |
€394.90 | 2024-07-19 | ||
Aaron | AR022J5O-500mg |
1-Bromo-3-chloro-4-ethoxy-2-methylbenzene |
2383566-81-0 | 95% | 500mg |
$319.00 | 2025-02-13 | |
abcr | AB606851-10g |
1-Bromo-3-chloro-4-ethoxy-2-methylbenzene; . |
2383566-81-0 | 10g |
€2129.80 | 2024-07-19 |
1-Bromo-3-chloro-4-ethoxy-2-methylbenzene Related Literature
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
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4. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
Additional information on 1-Bromo-3-chloro-4-ethoxy-2-methylbenzene
Recent Advances in the Application of 1-Bromo-3-chloro-4-ethoxy-2-methylbenzene (CAS: 2383566-81-0) in Chemical and Pharmaceutical Research
1-Bromo-3-chloro-4-ethoxy-2-methylbenzene (CAS: 2383566-81-0) has emerged as a key intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents and advanced materials. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential implications for drug discovery and development.
The compound's unique structural features, including the presence of bromo, chloro, and ethoxy substituents, make it a versatile building block for various chemical transformations. Recent publications have demonstrated its efficacy in palladium-catalyzed cross-coupling reactions, which are pivotal in the construction of biaryl systems commonly found in bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized 1-Bromo-3-chloro-4-ethoxy-2-methylbenzene as a precursor in the synthesis of potent kinase inhibitors, showcasing its role in targeted cancer therapies.
In addition to its pharmaceutical applications, this compound has also been investigated for its potential in material science. A recent report in Advanced Materials detailed its use in the preparation of liquid crystalline materials with tunable optical properties. The ethoxy group, in particular, was found to significantly influence the mesomorphic behavior of the resulting compounds, opening new avenues for the design of functional materials.
From a synthetic chemistry perspective, researchers have developed optimized protocols for the large-scale production of 1-Bromo-3-chloro-4-ethoxy-2-methylbenzene, addressing previous challenges related to yield and purity. A 2024 study in Organic Process Research & Development introduced a novel catalytic system that improved the efficiency of the bromination step, achieving >90% yield with minimal byproducts. These advancements are critical for ensuring the compound's availability for industrial applications.
The safety profile and environmental impact of 1-Bromo-3-chloro-4-ethoxy-2-methylbenzene have also been subjects of recent investigation. Regulatory agencies are increasingly focusing on the sustainable production and handling of halogenated compounds, prompting researchers to explore greener alternatives to traditional synthesis methods. Computational studies have provided insights into the compound's degradation pathways, informing the development of more environmentally benign processes.
Looking ahead, the versatility of 1-Bromo-3-chloro-4-ethoxy-2-methylbenzene positions it as a valuable tool in medicinal chemistry and materials science. Ongoing research is exploring its potential in the synthesis of next-generation antibiotics and electronic materials. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in addressing current challenges in healthcare and technology.
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